Cas no 17306-50-2 (Hexanoic acid, 2-butyl-2-methyl-)

Hexanoic acid, 2-butyl-2-methyl- structure
17306-50-2 structure
Product Name:Hexanoic acid, 2-butyl-2-methyl-
CAS No:17306-50-2
MF:C11H22O2
MW:186.291183948517
CID:1361498
Update Time:2024-08-17

Hexanoic acid, 2-butyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2-butyl-2-methyl-
    • Inchi: 1S/C11H22O2/c1-4-6-8-11(3,10(12)13)9-7-5-2/h4-9H2,1-3H3,(H,12,13)
    • InChI Key: HMGUFCJWPWYVDF-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(CCCC)(C)CCCC

Computed Properties

  • Exact Mass: 341.16621

Experimental Properties

  • Density: 0.909±0.06 g/cm3(Predicted)
  • Boiling Point: 158-159 °C(Press: 18 Torr)
  • PSA: 74.68
  • pka: 4.86±0.50(Predicted)
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